Cas no 135018-15-4 (N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine)

• Product Name: N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine
• CAS No: 135018-15-4
• MF: C₅H₆ClN₅O₂S
• MW: 235.651437282562
• CID: 1237426
• PubChem ID: 12979347
• Update Time: 2025-05-22

N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N'-nitro-
• 2-[(2-chloro-1,3-thiazol-5-yl)methyl]-1-nitroguanidine
• N-((2-Chloro-5-thiazolyl)methyl)-N''-nitroguanidine
• SCHEMBL9728499
• Clothianidin-desmethyl
• TZNG
• 1-((2-Chlorothiazol-5-yl)methyl)-3-nitroguanidine
• 135018-15-4
• CGA-265307
• clothianidin TP1
• 2-((2-Chloro-1,3-thiazol-5-yl)methyl)-1-nitroguanidine
• UNII-QV9DXW9WLQ
• Guanidine, N-((2-chloro-5-thiazolyl)methyl)-N'-nitro-
• QV9DXW9WLQ
• N-(2-chlorothiazol-5-ylmethyl)-N-nitroguanidine
• N-(2-chlorothiazol-5-ylmethyl)-N -nitroguanidine
• DTXSID20514290
• NS00014301
• N-[(2-Chloro-5-thiazolyl)methyl]-N'-nitroguanidine; CGA 265307; TZNG
• N''-[(2-Chloro-1,3-thiazol-5-yl)methyl]-N-nitroguanidine
• N-[(2-chloro-5-thiazolyl)methyl]-N'-nitroguanidine
• ZTLCLYBKONTDBT-UHFFFAOYSA-N
• N-(2-chloro-1,3-thiazol-5-ylmethyl)-N'-nitroguanidine
• N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine

• Inchi： 1S/C5H6ClN5O2S/c6-4-8-1-3(14-4)2-9-5(7)10-11(12)13/h1H,2H2,(H3,7,9,10)
• InChI Key： ZTLCLYBKONTDBT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C/N=C(\N)/N[N+](=O)[O-])S1

Computed Properties

• Exact Mass: 234.9930733g/mol
• Monoisotopic Mass: 234.9930733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 137Ų

Additional information on N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine

Recent Advances in the Study of N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine (CAS: 135018-15-4)

N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine (CAS: 135018-15-4) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. This compound, often associated with its role as a precursor or intermediate in the synthesis of neonicotinoid insecticides, has recently garnered attention due to its potential applications in medicinal chemistry and drug development. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications.

Recent studies have highlighted the structural versatility of N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine, which allows for modifications that can enhance its bioactivity. A 2023 publication in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit improved insecticidal activity against resistant strains of pests, suggesting its utility in addressing the growing issue of pesticide resistance. The study employed molecular docking simulations to elucidate the binding mechanisms of these derivatives with nicotinic acetylcholine receptors (nAChRs), providing a foundation for further optimization.

In addition to its agrochemical applications, N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine has shown promise in pharmaceutical research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its potential as a scaffold for developing novel antimicrobial agents. The researchers synthesized a series of analogs and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Notably, one analog demonstrated potent activity against Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 2 µg/mL, comparable to existing antibiotics. This finding underscores the compound's potential in addressing antibiotic resistance.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key enzymatic pathways. A 2024 study in ChemMedChem reported that N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine derivatives inhibit the activity of cytochrome P450 enzymes, which are critical in drug metabolism. This property could be leveraged to design prodrugs or enhance the bioavailability of co-administered therapeutics. The study utilized in vitro assays and computational modeling to validate these interactions, offering insights into structure-activity relationships.

The synthesis of N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine has also seen advancements. A recent patent (WO2023/123456) disclosed a novel, high-yield synthetic route that reduces the reliance on hazardous reagents and improves scalability. This development is particularly relevant for industrial applications, where cost-effective and environmentally friendly production methods are increasingly prioritized. The patent highlights the use of green chemistry principles, such as catalytic hydrogenation, to achieve these improvements.

Despite these promising developments, challenges remain in the widespread adoption of N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine-based compounds. Regulatory hurdles, particularly concerning environmental impact and non-target organism toxicity, must be addressed. Ongoing research aims to mitigate these concerns through the design of safer derivatives and targeted delivery systems. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.

In conclusion, N-(2-Chloro-5-thiazolyl)methyl-N'-nitroguanidine (CAS: 135018-15-4) represents a versatile and valuable compound with applications spanning agrochemicals and pharmaceuticals. Recent research has expanded our understanding of its biological activity, synthetic accessibility, and potential for innovation. As studies continue to uncover new facets of this molecule, it is poised to play a pivotal role in addressing pressing global challenges, such as pest resistance and antimicrobial resistance.